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Compound of Interest

Compound Name: FHT-1015

cat. No.: B10830117

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and stability of FHT-1015 when
using Dimethyl Sulfoxide (DMSO) as a solvent. Below are frequently asked questions,
troubleshooting guides, and best practices to ensure reliable and reproducible experimental
results.

Frequently Asked Questions (FAQSs)

Q1: What is the maximum solubility of FHT-1015 in DMSO?

Al: FHT-1015 exhibits high solubility in DMSO. Different suppliers report slightly different
values, but it is generally soluble up to 100 mM or approximately 100 mg/mL.[1][2] It is crucial
to use high-purity, anhydrous DMSO, as the presence of water can significantly reduce the
solubility of the compound.[1][2]

Q2: How should | prepare a stock solution of FHT-1015 in DMSO?

A2: To prepare a stock solution, it is recommended to use fresh, newly opened DMSO to
minimize moisture content.[1][2] For assistance in dissolving the compound, you can warm the
solution to 37°C or use an ultrasonic bath.

Q3: What are the recommended storage conditions for FHT-1015 powder and its DMSO stock
solution?

A3: FHT-1015 as a powder is stable for up to 3 years when stored at -20°C.[1][2] For stock
solutions in DMSO, storage at -80°C is recommended for long-term stability (up to 1 year).[2]
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For shorter periods, storage at -20°C is acceptable for up to 1 month.[1][2] To avoid

degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution

into smaller, single-use volumes.[2][3]

Q4: Can | store my FHT-1015 stock solution at 4°C or room temperature?

A4: It is not recommended to store FHT-1015 stock solutions in DMSO at 4°C or room

temperature for any significant length of time due to the potential for degradation and

precipitation. For optimal stability, frozen storage at -20°C or -80°C is required. The powdered

form of FHT-1015 can be stored for up to 2 years at 4°C.[1]

Data Summary Tables

Table 1: Solubility of FHT-1015 in DMSO

Concentration Concentration

Supplier Notes
(mM) (mg/mL)
Hygroscopic DMSO
MedchemExpress 179.96 mM =100 mg/mL can impact solubility.
[1]
R&D Systems 100 mM Soluble to 100 mM.
Tocris Bioscience 100 mM 55.57 mg/mL
Use fresh DMSO as
Selleck Chemicals 179.95 mM 100 mg/mL moisture can reduce

solubility.[2]

Table 2: Recommended Storage Conditions for FHT-1015
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Storage ) .
Format Duration Recommendations
Temperature
Powder -20°C 3years
Powder 4°C 2 years [1]
o Aliguot to avoid
Stock Solution in
-80°C 6 months - 1 year freeze-thaw cycles.[1]
DMSO
[2]
o Aliquot to avoid
Stock Solution in
-20°C 1 month freeze-thaw cycles.[1]

DMSO
[2]

Troubleshooting Guide

Issue: My FHT-1015 is not fully dissolving in DMSO.

o Potential Cause 1: DMSO quality. The DMSO may have absorbed moisture from the
atmosphere, which can significantly hinder the solubility of FHT-1015.

o Solution: Always use fresh, high-purity, anhydrous DMSO from a newly opened bottle.[1]
[2]

o Potential Cause 2: Insufficient mixing or temperature. The compound may require more
energy to dissolve completely.

o Solution: Gently warm the solution to 37°C and/or place it in an ultrasonic bath for a short
period to aid dissolution.

o Potential Cause 3: Concentration is too high. You may be attempting to prepare a solution
above the saturation point.

o Solution: Refer to the solubility data in Table 1 and ensure you are not exceeding the
recommended maximum concentration.

Issue: | observed precipitation in my stock solution after storage.
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o Potential Cause 1: Improper storage temperature. Storing the solution at 4°C or room
temperature can lead to precipitation.

o Solution: Store stock solutions at -20°C for short-term and -80°C for long-term storage.

o Potential Cause 2: Freeze-thaw cycles. Repeatedly freezing and thawing the stock solution
can lead to compound degradation and precipitation.

o Solution: Aliquot the stock solution into single-use vials after preparation to minimize
freeze-thaw cycles.[2][3]

Experimental Workflow & Signaling Pathway
Diagrams
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Caption: Workflow for Preparing and Storing FHT-1015 in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10830117?utm_src=pdf-body-img
https://www.benchchem.com/product/b10830117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

FHT-1015

Allosteric Inhibition

BAF Chromatin
Remodeling Complex

(SMARCA4/SMARCA2 ATPase)

ATPase Activity

;

Chromatin Remodeling

nables binding to DNA

Cancer-Associated
Transcription Factors
(e.g., SOX10, MITF)

:

Oncogenic Gene Transcription

Tumor Cell Growth

and Migration

Click to download full resolution via product page

Caption: FHT-1015 Mechanism of Action via BAF Complex Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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